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Compound of Interest

Compound Name: 5-Methyl-2-phenyl-3-furaldehyde
CAS No.: 157836-53-8
Cat. No.: B127616

Get Quote

Executive Summary

In the synthesis and characterization of substituted furans, distinguishing between
regioisomers is critical for validating chemical identity. This guide focuses on 5-methyl-2-
phenyl-3-furaldehyde and its isomers.

The primary isomer synthesized via standard electrophilic aromatic substitution (Vilsmeier-
Haack) is 2-methyl-5-phenyl-3-furaldehyde (often chemically equivalent to the target depending
on numbering conventions), which presents as a solid with a melting point of 49-51 °C. This
distinguishes it significantly from its liquid analogs (e.g., 5-methylfurfural) and lower-melting
regioisomers (e.g., 5-phenyl-2-furaldehyde).

Chemical Identity & Nomenclature Analysis

Confusion often arises in the nomenclature of 2,5-disubstituted-3-furaldehydes due to the
symmetry of the furan core before substitution. It is vital to define the isomers based on the
position of the aldehyde group relative to the methyl and phenyl substituents.
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The Core Isomers

e Isomer A (Major Product): 2-Methyl-5-phenyl-3-furaldehyde

o Structure: The aldehyde (-CHO) group is at position 3, adjacent to the Methyl group (at
position 2). The Phenyl group is at position 5.[1][2]

o Formation: Favored in Vilsmeier-Haack formylation because the methyl group (+I effect)
activates the adjacent

-position (C3) more effectively than the phenyl group activates its adjacent
-position (C4).
o State: Solid at room temperature.
e Isomer B (Minor/Regioisomer): 5-Methyl-2-phenyl-3-furaldehyde[3]

o Structure: The aldehyde (-CHO) group is at position 3, adjacent to the Phenyl group (at
position 2). The Methyl group is at position 5.[2][4][5][6]

o Formation: Sterically hindered by the bulky phenyl ring; typically a minor byproduct or
requires specific directed synthesis.

o State: Often isolated as an oil or low-melting solid due to steric disruption of crystal
packing.

Melting Point Comparison Data

The following table aggregates experimental data to assist in the identification of the target
compound against common isomers and impurities.
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Technical Insight: The melting point of 49-51 °C for the major isomer is a reliable purity

indicator. A depressed melting point (e.g., 35—-40 °C) often indicates contamination with the

unreacted precursor (2-phenyl-5-methylfuran) or the presence of the minor regioisomer.

Experimental Protocols
Protocol A: Synthesis & Purification (Vilsmeier-Haack)

Objective: Selectively synthesize the solid isomer (Isomer A) and purify it to constant melting

point.
o Reagent Preparation: In a dry flask, cool DMF (3.0 eq) to 0 °C. Dropwise add POCI

(1.2 eq) under

atmosphere. Stir for 30 min to generate the Vilsmeier salt (white precipitate may form).
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» Substrate Addition: Dissolve 2-phenyl-5-methylfuran (1.0 eq) in minimal DMF and add slowly
to the Vilsmeier reagent, maintaining temperature < 10 °C.

e Reaction: Warm to 80 °C and stir for 4 hours. The solution typically turns dark red/brown.

e Hydrolysis & Workup: Pour the reaction mixture into crushed ice/sodium acetate solution
(buffered pH ~5-6). Stir vigorously for 1 hour to hydrolyze the iminium intermediate.

« |solation: Extract with ethyl acetate (3x). Wash organic layer with brine and water. Dry over

and concentrate.

 Purification (Critical): The crude oil will solidify upon standing or chilling.
o Recrystallization Solvent: Ethanol/Water (9:1) or Hexane/Ethyl Acetate.

o Procedure: Dissolve crude solid in hot ethanol. Add water until turbid. Cool slowly to 4 °C.
Collect light yellow needles.

o Validation: Dry crystals in a vacuum desiccator before MP determination.

Protocol B: Melting Point Determination

Objective: Accurate determination using the capillary method.

Sample Prep: Grind the dried solid into a fine powder. Fill a capillary tube to a height of 2-3
mm. Compact the sample by tapping.

Apparatus: Use a calibrated melting point apparatus (e.g., Buchi or Stuart).

Ramp Rate:

o Fast Ramp (10 °C/min) to 40 °C.

o Slow Ramp (1 °C/min) from 40 °C to 55 °C.

Observation: Record
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(first liquid drop) and
(complete melt).

o Acceptance Criteria: Range
2°C (e.g.,49.5-51.0 °C).

Mechanistic & Structural Visualization
Synthesis Pathway & Regioselectivity

The following diagram illustrates why Isomer A is the major product, leading to the observed

solid form.

Transition State A Hydrolysis Isomer A (Major)

. (Attack at C3, adj. to Methyl) 2-Methyl-5-phenyl-3-furaldehyde
W—V Lower Energy (Activated by +1) MP: 49-51 °C (Solid)
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(Substrate) (POCI3 + DMF) |- _Minor Pathway

“““ | Transition State B Hydrolysis Isomer B (Minor)

(Attack at C4, adj. to Phenyl)  [—YAOYSIS g] 5 Methyl-2-phenyl-3-furaldehyde
Higher Energy (Steric Hindrance) (Liquid/Qil)
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Caption: Regioselective Vilsmeier-Haack formylation favoring the C3 position due to electronic

activation by the methyl group.

Melting Point Determination Workflow
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Caption: Standardized workflow for validating the melting point of 2-methyl-5-phenyl-3-
furaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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